5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole

• IUPAC Name: 5-methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H20N6O/c1-14-21-17(22-25-14)12-23-7-9-24(10-8-23)18-11-16(19-13-20-18)15-5-3-2-4-6-15/h2-6,11,13H,7-10,12H2,1H3
• InChI Key: SMEBOQIUZUBOBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCN(CC2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound has the potential to inhibit the activity of various enzymes and proteins, including tyrosine kinases and phosphodiesterases. This inhibition can lead to the modulation of various signaling pathways, which can result in the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole has various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole in lab experiments is its potential as a lead compound for the development of novel drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are various future directions for the study of 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole. One potential direction is the development of more potent and selective derivatives of this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with 4-(6-phenylpyrimidin-4-yl)piperazine in the presence of a coupling agent. The resulting compound is then purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

Due to its potential pharmacological properties, 5-Methyl-3-[[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole has been extensively studied for its applications in various fields of scientific research. One of the most significant applications of this compound is in medicinal chemistry, where it is used as a lead compound for the development of novel drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.